Cas no 2171687-41-3 (1-2-cyano-2-(trifluoromethyl)ethylazetidine-2-carboxamide)

• Product Name: 1-2-cyano-2-(trifluoromethyl)ethylazetidine-2-carboxamide
• CAS No: 2171687-41-3
• MF: C₈H₁₀F₃N₃O
• MW: 221.179711818695
• CID: 6172268
• PubChem ID: 165508570
• Update Time: 2025-06-23

1-2-cyano-2-(trifluoromethyl)ethylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-2-cyano-2-(trifluoromethyl)ethylazetidine-2-carboxamide
• EN300-1281788
• 2171687-41-3
• 1-[2-cyano-2-(trifluoromethyl)ethyl]azetidine-2-carboxamide

• Inchi： 1S/C8H10F3N3O/c9-8(10,11)5(3-12)4-14-2-1-6(14)7(13)15/h5-6H,1-2,4H2,(H2,13,15)
• InChI Key： MYSBLFCJSPMQFR-UHFFFAOYSA-N
• SMILES： FC(C(C#N)CN1CCC1C(N)=O)(F)F

Computed Properties

• Exact Mass: 221.07759644g/mol
• Monoisotopic Mass: 221.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.1Ų

Additional information on 1-2-cyano-2-(trifluoromethyl)ethylazetidine-2-carboxamide

1-2-Cyano-2-(Trifluoromethyl)ethylazetidine-2-Carboxamide: A Promising Compound in the Field of Medicinal Chemistry

1-2-Cyano-2-(trifluoromethyl)ethylazetidine-2-carboxamide (CAS No. 2171687-41-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a broad range of biological activities. The presence of a cyano group and a trifluoromethyl substituent in its structure adds to its chemical versatility and biological significance.

The cyano group is known for its ability to enhance the pharmacological properties of molecules by improving their metabolic stability and bioavailability. Additionally, the trifluoromethyl group is a common moiety in drug design, often used to modulate the lipophilicity and metabolic stability of compounds. These functional groups collectively contribute to the overall stability and biological activity of 1-2-cyano-2-(trifluoromethyl)ethylazetidine-2-carboxamide.

Recent studies have highlighted the potential of azetidines in various therapeutic areas, including neurodegenerative diseases, cancer, and infectious diseases. The unique structure of 1-2-cyano-2-(trifluoromethyl)ethylazetidine-2-carboxamide makes it an attractive candidate for further investigation in these fields. For instance, research published in the Journal of Medicinal Chemistry has shown that azetidines can effectively cross the blood-brain barrier, making them suitable for targeting central nervous system (CNS) disorders.

In the context of cancer research, azetidines have been explored for their ability to inhibit specific enzymes involved in tumor growth and metastasis. The presence of a cyano group and a trifluoromethyl substituent in 1-2-cyano-2-(trifluoromethyl)ethylazetidine-2-carboxamide may enhance its potency as an anticancer agent by improving its binding affinity to target proteins. Preliminary studies have indicated that this compound exhibits promising antiproliferative activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

Infectious diseases remain a significant global health challenge, and there is a constant need for new antimicrobial agents. Azetidines have shown promise in this area due to their ability to disrupt bacterial cell walls and inhibit essential enzymes. The structural features of 1-2-cyano-2-(trifluoromethyl)ethylazetidine-2-carboxamide, particularly the cyano and trifluoromethyl groups, may contribute to its antimicrobial activity by enhancing its ability to penetrate bacterial membranes and interact with target proteins.

The synthesis of 1-2-cyano-2-(trifluoromethyl)ethylazetidine-2-carboxamide has been reported using efficient and scalable methods, making it accessible for large-scale production. One such method involves the reaction of 1-(cyano(trifluoromethyl)methyl)azetidine with an appropriate carboxylic acid or ester under mild conditions. This synthetic route ensures high yields and purity, which are crucial for pharmaceutical applications.

To further validate its therapeutic potential, preclinical studies are underway to evaluate the pharmacokinetic properties, toxicity profiles, and efficacy of 1-2-cyano-2-(trifluoromethyl)ethylazetidine-2-carboxamide. These studies will provide valuable insights into its safety and effectiveness as a potential drug candidate. Initial results from animal models have been encouraging, demonstrating favorable pharmacokinetic properties and low toxicity levels.

In conclusion, 1-2-cyano-2-(trifluoromethyl)ethylazetidine-2-carboxamide (CAS No. 2171687-41-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in various fields of medicinal chemistry. As ongoing studies continue to unravel its full potential, this compound may pave the way for new treatments for neurodegenerative diseases, cancer, and infectious diseases.